Cas no 89966-93-8 (4-Pyrimidinamine, 2-(methoxymethyl)-N,N,6-trimethyl-)

• Product Name: 4-Pyrimidinamine, 2-(methoxymethyl)-N,N,6-trimethyl-
• CAS No: 89966-93-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 584603
• PubChem ID: 13153426
• Update Time: 2025-04-19

4-Pyrimidinamine, 2-(methoxymethyl)-N,N,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(methoxymethyl)-N,N,6-trimethyl-
• 2-(methoxymethyl)-N,N,6-trimethylpyrimidin-4-amine
• 89966-93-8
• DTXSID70522522

• Inchi： 1S/C9H15N3O/c1-7-5-9(12(2)3)11-8(10-7)6-13-4/h5H,6H2,1-4H3
• InChI Key： JYPUMUMGXIMIJY-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC(C)=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.2Ų